Cas no 170098-95-0 (Glycine, N-(4-bromo-5-fluoro-2-nitrophenyl)-)

• Product Name: Glycine, N-(4-bromo-5-fluoro-2-nitrophenyl)-
• CAS No: 170098-95-0
• MF: C₈H₆BrFN₂O₄
• MW: 293.046644687653
• MDL: MFCD21686217
• CID: 3810723
• PubChem ID: 10085753
• Update Time: 2025-06-07

Glycine, N-(4-bromo-5-fluoro-2-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• Glycine, N-(4-bromo-5-fluoro-2-nitrophenyl)-
• 2-[(4-Bromo-5-fluoro-2-nitrophenyl)amino]acetic Acid
• QYPOZGPIHUAWQH-UHFFFAOYSA-N
• N-(4'-bromo-5'-fluoro-2'-nitrophenyl)glycine
• AC4683
• SY129396
• 170098-95-0
• MFCD21686217
• SCHEMBL7784453
• (4-Bromo-5-fluoro-2-nitrophenyl)glycine
• N-(4-bromo-5-fluoro-2-nitrophenyl)glycine
• 2-[(4-Bromo-5-fluoro-2-nitrophenyl)amino]aceticAcid
• AKOS015453518

• MDL： MFCD21686217
• Inchi： 1S/C8H6BrFN2O4/c9-4-1-7(12(15)16)6(2-5(4)10)11-3-8(13)14/h1-2,11H,3H2,(H,13,14)
• InChI Key： QYPOZGPIHUAWQH-UHFFFAOYSA-N
• SMILES： C(O)(=O)CNC1=CC(F)=C(Br)C=C1[N+]([O-])=O

Computed Properties

• Exact Mass: 291.94950Da
• Monoisotopic Mass: 291.94950Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 95.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Glycine, N-(4-bromo-5-fluoro-2-nitrophenyl)-

Glycine, N-(4-bromo-5-fluoro-2-nitrophenyl)- (CAS No. 170098-95-0): An Overview of Its Properties and Applications

Glycine, N-(4-bromo-5-fluoro-2-nitrophenyl)- (CAS No. 170098-95-0) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as N-(4-bromo-5-fluoro-2-nitrophenyl)glycine, is characterized by its distinctive functional groups, including a bromine atom, a fluorine atom, and a nitro group, which collectively contribute to its chemical reactivity and biological activity.

The molecular structure of Glycine, N-(4-bromo-5-fluoro-2-nitrophenyl)- (C₉H₈BrFNO₃) is of particular interest due to its potential applications in the development of novel therapeutic agents. The presence of the bromine and fluorine atoms introduces halogen bonding capabilities, which can enhance the compound's binding affinity to specific protein targets. Additionally, the nitro group imparts strong electron-withdrawing properties, which can influence the compound's electronic distribution and reactivity.

Recent studies have explored the potential of N-(4-bromo-5-fluoro-2-nitrophenyl)glycine in various biological contexts. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits significant antitumor activity against several cancer cell lines. The mechanism of action is believed to involve the inhibition of key enzymes involved in cell proliferation and survival pathways. This makes Glycine, N-(4-bromo-5-fluoro-2-nitrophenyl)- a promising lead compound for further drug development efforts.

In addition to its antitumor properties, N-(4-bromo-5-fluoro-2-nitrophenyl)glycine has also been investigated for its potential as an antimicrobial agent. Studies have demonstrated that this compound possesses broad-spectrum antibacterial activity against both Gram-positive and Gram-negative bacteria. The unique combination of halogenated and nitro functionalities appears to play a crucial role in disrupting bacterial cell membranes and inhibiting essential metabolic processes.

The synthesis of Glycine, N-(4-bromo-5-fluoro-2-nitrophenyl)- typically involves multi-step reactions that require careful control of reaction conditions to ensure high yields and purity. One common synthetic route involves the reaction of 4-bromo-5-fluoro-2-nitroaniline with glycine or a suitable glycine derivative under appropriate conditions. The resulting product can then be purified using techniques such as column chromatography or recrystallization.

The physicochemical properties of N-(4-bromo-5-fluoro-2-nitrophenyl)glycine have been extensively characterized. It is a white crystalline solid with a melting point ranging from 180°C to 185°C. The compound is moderately soluble in polar organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but it has limited solubility in water. These properties make it suitable for use in various biological assays and drug delivery systems.

In terms of safety and handling, while Glycine, N-(4-bromo-5-fluoro-2-nitrophenyl)- is not classified as a hazardous material, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE) should be worn, and the compound should be stored in a cool, dry place away from incompatible materials.

The future prospects for N-(4-bromo-5-fluoro-2-nitrophenyl)glycine are promising. Ongoing research aims to optimize its pharmacological properties through structural modifications and to evaluate its efficacy in preclinical models of disease. Additionally, efforts are being made to develop more efficient synthetic methods that can facilitate large-scale production for clinical trials.

In conclusion, Glycine, N-(4-bromo-5-fluoro-2-nitrophenyl)- (CAS No. 170098-95-0) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent.